1-(Trimethylstannyl)azetidine

• CAS No.: 58540-21-9
• Molecular Formula: C6H15NSn
• Molecular Weight: 219.90 g/mol
• IUPAC Name: azetidin-1-yl(trimethyl)stannane
• InChI: InChI=1S/C3H6N.3CH3.Sn/c1-2-4-3-1;;;;/h1-3H2;3*1H3;/q-1;;;;+1
• InChI Key: DZGUYYRKECOJCD-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)N1CCC1

Description

1-(Trimethylstannyl)azetidine is an organotin derivative of azetidine, a four-membered saturated heterocycle containing one nitrogen atom. The compound features a trimethylstannyl (-Sn(CH₃)₃) group attached to the azetidine ring, typically at the 1-position. Organotin compounds are notable for their applications in catalysis, organic synthesis (e.g., Stille coupling), and materials science. However, their toxicity often limits biomedical use. The trimethylstannyl group introduces significant steric bulk and metalloid-based reactivity, distinguishing it from carbon-based substituents found in other azetidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Trimethylstannyl)azetidine can be synthesized through several methods. One common approach involves the reaction of azetidine with trimethyltin chloride in the presence of a base such as sodium hydride. The reaction typically occurs under anhydrous conditions and at low temperatures to prevent decomposition .

Industrial Production Methods: These methods often involve large-scale reactions with stringent control over reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: 1-(Trimethylstannyl)azetidine undergoes various chemical reactions, including:

Substitution Reactions: The trimethylstannyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form stannic derivatives or reduction to form stannous derivatives

Common Reagents and Conditions:

Substitution Reactions: Common reagents include halides and nucleophiles such as amines and thiols. Reactions are typically carried out in polar solvents under mild conditions.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like lithium aluminum hydride are used under controlled conditions

Major Products Formed:

Substitution Reactions: Products include various substituted azetidines with different functional groups.

Oxidation and Reduction: Products include stannic or stannous derivatives of azetidine

Scientific Research Applications

1-(Trimethylstannyl)azetidine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex heterocycles and organotin compounds.

Biology and Medicine: The compound’s unique reactivity makes it a potential candidate for drug development and medicinal chemistry.

Industry: It is used in the synthesis of polymers and materials with specific properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of 1-(Trimethylstannyl)azetidine involves its ability to undergo various chemical transformations due to the presence of the trimethylstannyl group. This group can participate in coordination with other molecules, facilitating reactions such as nucleophilic substitution and oxidation-reduction processes. The molecular targets and pathways involved depend on the specific reaction and application .

Comparison with Similar Compounds

Comparison with Similar Azetidine Derivatives

Structural and Functional Comparisons

Below is a comparative analysis of 1-(Trimethylstannyl)azetidine with structurally related azetidine derivatives, focusing on substituents, synthesis, and applications.

Table 1: Key Properties of Azetidine Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight	Synthesis Method	Application/Notes
1-(Trimethylstannyl)azetidine	Sn(CH₃)₃ at 1-position	C₆H₁₅NSn	~208.89	Likely via stannylation reactions	Catalysis, synthetic intermediates
1-(1,1-Dimethylethyl)-3-methylazetidine	t-Bu and Me groups	C₈H₁₇N	127.23	Natural product isolation	Bioactive compound in Streptomyces spp.
N-Alkylated azetidine derivatives	Variable alkyl groups	Varies	Varies	Pd-catalyzed C-H amination	Energetic plasticizers (ring strain utility)
1-(Cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine	Sulfonyl, silyl ether	C₁₂H₂₃NO₃SSi	~313.53	Multi-step synthesis	Intermediate for JAK inhibitors

Electronic and Steric Effects

• t-Bu/Me Groups : Increase steric hindrance, possibly enhancing metabolic stability in bioactive compounds .
• Sulfonyl/Silyl Groups : Sulfonyl moieties are electron-withdrawing, while silyl ethers offer protection for hydroxyl groups in multi-step syntheses .

Research Findings and Contradictions

• Biological Activity: While 1-(1,1-dimethylethyl)-3-methylazetidine is linked to antibiotic components (e.g., muramycin) , organotin derivatives are rarely bioactive due to toxicity.
• Synthetic Efficiency : Palladium-catalyzed methods () offer scalable routes for N-alkylated azetidines, whereas stannyl derivatives require specialized metallation techniques.
• Thermodynamic Stability : The trimethylstannyl group may reduce azetidine’s ring strain compared to N-alkylated derivatives, impacting applications in materials science .